molecular formula C15H19NO4 B570026 (3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate CAS No. 1315552-01-2

(3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate

Cat. No. B570026
CAS RN: 1315552-01-2
M. Wt: 277.32
InChI Key: DUWWKWKDLWAHFM-FXGKEJOTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate, otherwise known as (3R,4S,Z)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate, is a synthetic compound with potential therapeutic applications. This compound has been studied for its ability to act as a ligand for a variety of receptors, including serotonin, dopamine, and norepinephrine. It has been investigated for its ability to modulate the activity of these receptors, as well as its potential to be used as a drug for the treatment of various diseases and disorders.

Mechanism of Action

The mechanism of action of ((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate is not fully understood. However, it is thought to act as a ligand for a variety of receptors, including serotonin, dopamine, and norepinephrine. It has been found to modulate the activity of these receptors, suggesting that it may be useful as a drug for the treatment of various conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate have not been fully investigated. However, it has been shown to modulate the activity of a variety of receptors, including serotonin, dopamine, and norepinephrine. It has also been found to have a variety of effects on the brain, including increased levels of serotonin and dopamine, as well as increased levels of norepinephrine.

Advantages and Limitations for Lab Experiments

The advantages of using ((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate in lab experiments include its ability to modulate the activity of a variety of receptors, including serotonin, dopamine, and norepinephrine. It is also relatively easy to synthesize and is relatively stable in solution.
The limitations of using this compound in lab experiments include its relatively short half-life, which makes it difficult to use in long-term experiments. Additionally, it is not as widely available as some other compounds, making it more expensive to obtain.

Future Directions

The potential future directions for ((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tet

Synthesis Methods

((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate can be synthesized in a two-step process. The first step involves the preparation of the precursor compound, 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylic acid. This is achieved by the reaction of 3-chloro-4-methylbenzoic acid with 4-methoxybenzaldehyde in the presence of a base. The second step involves the reaction of the acid with benzyl bromide in the presence of a base. This reaction results in the formation of ((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate.

Scientific Research Applications

((3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate)-benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate has been studied for its potential therapeutic applications in the treatment of various diseases and disorders. It has been investigated for its ability to act as a ligand for a variety of receptors, including serotonin, dopamine, and norepinephrine. It has been found to modulate the activity of these receptors, suggesting that it may be useful as a drug for the treatment of various conditions. It has also been studied for its potential to be used as a drug for the treatment of depression, anxiety, and other psychiatric disorders.

properties

IUPAC Name

benzyl (3R,4S,5Z)-3,4-dihydroxy-3,4,7,8-tetrahydro-2H-azocine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19NO4/c17-13-8-4-5-9-16(10-14(13)18)15(19)20-11-12-6-2-1-3-7-12/h1-4,6-8,13-14,17-18H,5,9-11H2/b8-4-/t13-,14+/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DUWWKWKDLWAHFM-FXGKEJOTSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC(C(C=C1)O)O)C(=O)OCC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/1CN(C[C@H]([C@H](/C=C1)O)O)C(=O)OCC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R,4S,Z)-Benzyl 3,4-dihydroxy-3,4,7,8-tetrahydroazocine-1(2H)-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.